Cas no 735275-15-7 (cis-3-2-(4-Bromophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid)

• Product Name: cis-3-2-(4-Bromophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid
• CAS No: 735275-15-7
• MF: C₁₅H₁₇BrO₃
• MW: 325.197684049606
• MDL: MFCD01319805
• CID: 869765
• PubChem ID: 53471370
• Update Time: 2025-10-21

cis-3-2-(4-Bromophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• LogP
• cis-3-[2-(4-Bromophenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid
• cis-3-[2-(4-broMophenyl)-2-oxoethyl]cyclohexane-1-carboxylic acid
• cis-3-2-(4-Bromophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid
• cis-3-[2-(4-Bromophenyl)-2-oxoethyl]cyclohexane-1-carboxylic acid; 95%
• (1S,3R)-3-[2-(4-bromophenyl)-2-oxoethyl]cyclohexane-1-carboxylic acid
• 735275-15-7
• rel-(1R,3S)-3-[2-(4-Bromophenyl)-2-oxoethyl]cyclohexanecarboxylic acid
• DTXSID201154442

• MDL： MFCD01319805
• Inchi： 1S/C15H17BrO3/c16-13-6-4-11(5-7-13)14(17)9-10-2-1-3-12(8-10)15(18)19/h4-7,10,12H,1-3,8-9H2,(H,18,19)/t10-,12+/m1/s1
• InChI Key： WVEXAXHAJBDHPX-PWSUYJOCSA-N
• SMILES： BrC1C=CC(=CC=1)C(C[C@@H]1CCC[C@H](C(=O)O)C1)=O

Computed Properties

• Exact Mass: 324.03600
• Monoisotopic Mass: 324.03611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37000
• LogP: 3.91290

Additional information on cis-3-2-(4-Bromophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid

Introduction to cis-3-2-(4-Bromophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid (CAS No. 735275-15-7)

cis-3-2-(4-Bromophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid, identified by its CAS number 735275-15-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclohexane ring substituted with an acetoxyethyl side chain and a bromophenyl group, making it a versatile scaffold for the development of novel therapeutic agents.

The structural features of cis-3-2-(4-Bromophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid contribute to its potential biological activity. The presence of the bromophenyl moiety enhances its interaction with biological targets, while the cyclohexane ring provides steric and electronic properties that can modulate drug-receptor binding. These characteristics make it an attractive candidate for further investigation in drug discovery programs.

In recent years, there has been growing interest in the development of molecules that can modulate central nervous system (CNS) function. The structural motif of cis-3-2-(4-Bromophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid bears resemblance to known pharmacophores that exhibit neuropharmacological activity. Preliminary studies have suggested that this compound may interact with specific neurotransmitter receptors, potentially leading to applications in the treatment of neurological disorders.

The synthesis of cis-3-2-(4-Bromophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid involves multi-step organic transformations, including cyclization, functional group interconversion, and regioselective substitution. Advanced synthetic methodologies have been employed to achieve high yields and purity, ensuring that the compound is suitable for subsequent biological evaluation. The use of modern spectroscopic techniques such as NMR and mass spectrometry has facilitated the characterization of this complex molecule.

One of the key aspects of studying cis-3-2-(4-Bromophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid is its potential role as a building block for more complex derivatives. By modifying its structure, researchers can explore new pharmacological profiles and enhance its therapeutic efficacy. For instance, introducing additional functional groups or altering the substitution pattern on the bromophenyl ring could lead to compounds with improved solubility, bioavailability, or target specificity.

The pharmacokinetic properties of cis-3-2-(4-Bromophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid are also under investigation. Understanding how this compound is metabolized and eliminated by the body is crucial for optimizing its clinical use. In vitro and in vivo studies are being conducted to assess its stability, degradation pathways, and interaction with metabolic enzymes. These studies will provide valuable insights into how best to administer this compound in therapeutic settings.

In conclusion, cis-3-2-(4-Bromophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activity make it an exciting molecule to investigate for novel drug development. As research continues to uncover new applications for this compound, it is likely to play an important role in addressing unmet medical needs.